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Abstract
3-Isoamyl-6-methyl-2-heptyl myristate is commercially available as a biochemical reagent for

life science research.[1] However, a comprehensive review of publicly available scientific

literature reveals a notable absence of studies detailing its specific biological activity,

mechanism of action, or its application in drug development. This technical guide addresses

this information gap by providing a detailed overview of the known chemical and physical

properties of 3-Isoamyl-6-methyl-2-heptyl myristate. Furthermore, by examining the

established biological roles of its parent compound, myristic acid, and other myristate esters,

this document outlines the potential biochemical functions and therapeutic applications of 3-
Isoamyl-6-methyl-2-heptyl myristate. Detailed experimental protocols are provided to guide

researchers in the evaluation of its potential as an N-myristoyltransferase inhibitor and as an

antimicrobial agent.
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3-Isoamyl-6-methyl-2-heptyl myristate (CAS No. 88332-30-3) is a fatty acid ester.

Structurally, it is the ester formed from myristic acid, a saturated 14-carbon fatty acid, and the

branched-chain alcohol 3-isoamyl-6-methyl-2-heptanol. While it is supplied as a reagent for

research purposes, its functional role in a biochemical context remains uncharacterized in the

scientific literature.[1] This guide synthesizes available information on the compound's

properties and explores its potential biological activities based on the known functions of

related myristate compounds.

Myristic acid itself is known to be a substrate for N-myristoyltransferase (NMT), an enzyme that

catalyzes the attachment of myristate to the N-terminal glycine of a wide range of proteins. This

process, known as N-myristoylation, is crucial for protein-membrane interactions, signal

transduction, and the assembly of viral capsids. Consequently, inhibitors of NMT are of

significant interest as potential therapeutic agents for cancer, and fungal, and viral infections.

Derivatives of myristic acid have been investigated for their ability to inhibit NMT and for their

antimicrobial properties.

This document serves as a resource for researchers interested in investigating the biochemical

function of 3-Isoamyl-6-methyl-2-heptyl myristate, providing both a theoretical framework

based on related compounds and practical experimental protocols for its characterization.

Chemical and Physical Properties
The available data on the chemical and physical properties of 3-Isoamyl-6-methyl-2-heptyl
myristate are summarized below.
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Property Value Reference

CAS Number 88332-30-3 [2]

Molecular Formula C27H54O2 [2]

Molecular Weight 410.73 g/mol

Appearance
Colorless to almost colorless

clear liquid
[2]

Purity >95.0% (GC) [2]

Density 0.85 g/cm³ [3]

Flash Point 205 °C [1][2]

Refractive Index 1.4450 to 1.4490 [1]

Synonyms

3-Isoamyl-6-methyl-2-heptyl

tetradecanoate, 2-Isopentyl-

1,5-dimethylhexyl

tetradecanoate, Myristic acid

3-isoamyl-6-methyl-2-heptyl

ester

[2][3]

Potential Biological Activities and Therapeutic
Applications
There is no direct evidence for the biological activity of 3-Isoamyl-6-methyl-2-heptyl
myristate in the current body of scientific literature. However, based on the known functions of

myristic acid and its derivatives, several potential areas of investigation are proposed.

N-Myristoyltransferase (NMT) Inhibition
N-myristoylation is a critical lipid modification of proteins involved in various signaling

pathways. The enzyme responsible, NMT, is a validated drug target for various diseases.

Myristic acid analogs can act as competitive inhibitors of NMT. It is plausible that 3-Isoamyl-6-
methyl-2-heptyl myristate, or its potential metabolites, could exhibit inhibitory activity against

NMT.
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Antimicrobial Activity
Fatty acids and their esters can exhibit antimicrobial properties. Myristic acid derivatives have

been shown to possess both antibacterial and antifungal activities. Therefore, 3-Isoamyl-6-
methyl-2-heptyl myristate could potentially serve as a novel antimicrobial agent.

The following table summarizes the reported activities of related myristate compounds to

provide a basis for the potential investigation of 3-Isoamyl-6-methyl-2-heptyl myristate.

Compound Class Example Activity
Target
Organism/Enzyme

Reported Values
(IC50/MIC)

Myristic Acid Analogs NMT Inhibition
Homo sapiens NMT1

& NMT2

IC50 values in the low

nanomolar to

micromolar range

have been reported

for various inhibitors.

Myristic Acid

Derivatives
Antifungal

Candida albicans,

Cryptococcus

neoformans

MICs for some

analogs are in the

micromolar range.

Sophorolipids from

Myristic Acid
Antibacterial

Staphylococcus

aureus

MIC of 150 µg/mL has

been reported for a

myristic acid-derived

sophorolipid.

Disclaimer: The data presented in this table are for related compounds and are intended to

guide potential research directions for 3-Isoamyl-6-methyl-2-heptyl myristate. These values

are not representative of 3-Isoamyl-6-methyl-2-heptyl myristate itself.

Proposed Experimental Investigation Workflow
The following diagram illustrates a logical workflow for the initial biochemical characterization of

3-Isoamyl-6-methyl-2-heptyl myristate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3030217?utm_src=pdf-body
https://www.benchchem.com/product/b3030217?utm_src=pdf-body
https://www.benchchem.com/product/b3030217?utm_src=pdf-body
https://www.benchchem.com/product/b3030217?utm_src=pdf-body
https://www.benchchem.com/product/b3030217?utm_src=pdf-body
https://www.benchchem.com/product/b3030217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Screening

Hit Confirmation & Potency

Mechanism of Action Studies

3-Isoamyl-6-methyl-2-heptyl myristate

NMT Inhibition Assay

Screen for
NMT inhibition

Antibacterial Assay

Screen for
bacterial growth

inhibition

Antifungal Assay

Screen for
fungal growth

inhibition

IC50 Determination MIC/MBC Determination

Enzyme Kinetics Cell-Based Assays

Cytotoxicity Profiling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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